3-Hydroxy-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide

• IUPAC Name: 3-hydroxy-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C9H11NO2S/c10-9(12)8-7(11)5-3-1-2-4-6(5)13-8/h11H,1-4H2,(H2,10,12)
• InChI Key: RYJYHIJPKFVXPK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C(S2)C(=O)N)O
• Molecular Formula: C9H11NO2S
• Molecular Weight: 197.26 g/mol

Description

“3-Hydroxy-4,5,6,7-tetrahydro-1-benzothiophene-2-carboxamide” is a complex organic compound. It contains a benzothiophene ring, which is a system containing a benzene ring fused to a thiophene ring. This compound is also a tetrahydro derivative, indicating that it has four hydrogen atoms more than the corresponding parent compound, benzothiophene. The “3-Hydroxy” and “2-carboxamide” parts suggest the presence of a hydroxyl group (-OH) and a carboxamide group (CONH2) at the 3rd and 2nd positions of the benzothiophene ring, respectively.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the benzothiophene ring, followed by the addition of the hydroxyl and carboxamide groups. One possible method could be the cyclization of suitable precursors to form the benzothiophene ring, followed by reduction to introduce the hydrogen atoms. The hydroxyl and carboxamide groups could potentially be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the benzothiophene ring, with the hydroxyl and carboxamide groups attached at the 3rd and 2nd positions, respectively. The presence of these functional groups would likely result in the molecule having polar characteristics.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be influenced by the functional groups present. The hydroxyl group could potentially be involved in reactions such as esterification or dehydration. The carboxamide group could participate in reactions such as hydrolysis or reduction.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the hydroxyl and carboxamide groups could confer polarity to the molecule, affecting properties such as solubility. The benzothiophene ring could contribute to the compound’s stability and rigidity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity and the nature of its breakdown products. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in the development of new drugs or materials. Studies could also be conducted to further elucidate its physical and chemical properties, as well as its safety profile.